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The following table summarizes the key features of several relevant binary phase diagrams involving

potassium chloride.

Composition &

System Key Features . Reference
Temperature of Key Points
KCI-NaCl Complete solid solution at high Azeotrope minimum: 58 Sangster and
[1] temperatures; Azeotrope minimum on  mol% NacCl Pelton (1987)
the liquidus; Solvus at lower
temperatures.
H20-KCI Eutectic (freezing point depression); Chaotectic point: 108.6°C, Brady (2009)
(Ice-Sylvite)  Chaotectic point (highest T and 36.8 wt% KCI
[2] salinity for brine stability).
KCI-UCls Formation of stoichiometric compound  K2UCIs melting point: ~899 K Ghosh et al.
[3] K2UCIs; Two eutectic points (el, e2). (626°C); Eutectic coordinates (2014)

provided in study.

Experimental Methodologies

The research into these systems relies on well-established experimental and computational protocols.
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o Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC) [3]: These
methods measure the heat flow associated with phase transitions in a material as a function of
temperature. Changes in heat flow (endothermic for melting, exothermic for crystallization) are used
to determine key temperatures like liquidus, solidus, eutectic, and peritectic points.

¢ Electromotive Force (EMF) Measurements [3]: This technique involves constructing an
electrochemical cell with the molten salt of interest. By measuring the cell's voltage (EMF) at different
temperatures, researchers can derive vital thermodynamic properties, such as activity, Gibbs free
energy, and enthalpy of mixing for the components.

e CALPHAD (Calculation of Phase Diagrams) Method [3]: This is a computational approach for
thermodynamic modeling. It involves critically assessing existing experimental phase diagram and
thermochemical data to optimize a set of mathematical parameters describing the Gibbs free energy
of each phase. The optimized model can then be used to calculate the phase diagram and properties
under any condition.

Diagram of K-Cl| System Relationships

The following diagram, generated using DOT language, illustrates the relationships between the different

binary systems discussed and their studied properties.
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Relationships between KCI binary systems and their key features.

A Guide to Interpreting the Data
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e System Selection is Key: The "K-Cl system" is too broad. Your research should focus on the specific
binary or ternary system relevant to your work, such as KCI-NacCl for salt melt studies or H20-KClI for
brine geochemistry [1] [2].

e Data Sources Matter: The diagrams provided in the search results are from academic sources and
are based on compilations of experimental data [1] [2]. For rigorous applications, always consult the
primary sources like Sangster & Pelton (1987) or Brady (2009) to understand the underlying data and
its limitations.

¢ Leverage Modern Thermodynamics: The CALPHAD method is powerful for complex systems
where experimental data is scarce [3]. If you are working on a non-standard system, see if a
thermodynamic assessment already exists, as it provides a self-consistent model for calculating
phase equilibria.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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